molecular formula C14H24O4 B8629957 Diethyl (2-methylprop-2-en-1-yl)(propan-2-yl)propanedioate CAS No. 62391-92-8

Diethyl (2-methylprop-2-en-1-yl)(propan-2-yl)propanedioate

Cat. No.: B8629957
CAS No.: 62391-92-8
M. Wt: 256.34 g/mol
InChI Key: SBVJVNXKIMQYCB-UHFFFAOYSA-N
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Description

Diethyl (2-methylprop-2-en-1-yl)(propan-2-yl)propanedioate is a useful research compound. Its molecular formula is C14H24O4 and its molecular weight is 256.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

62391-92-8

Molecular Formula

C14H24O4

Molecular Weight

256.34 g/mol

IUPAC Name

diethyl 2-(2-methylprop-2-enyl)-2-propan-2-ylpropanedioate

InChI

InChI=1S/C14H24O4/c1-7-17-12(15)14(11(5)6,9-10(3)4)13(16)18-8-2/h11H,3,7-9H2,1-2,4-6H3

InChI Key

SBVJVNXKIMQYCB-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC(=C)C)(C(C)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of diethyl isopropylmalonate (8.1g) in 25 ml of a 25% solution of HMPT (hexamethylphosphorus triamide) in toluene was added dropwise over 15 minutes to a suspension of sodium hydride (50 mM) in 25% HMPT/toluene (50 ml) at room temperature. The mixture was then stirred at 60° C. for 1/2 hour, cooled to 25° C. and methallyl chloride (4.0g) in 25% HMPT/toluene was added over 10 minutes. The mixture was stirred at 80°-85° C. overnight, cooled to room temperature and poured onto a mixture of ice/hydrochloric acid. The product was extracted with ether, the ethereal extracts washed with water, followed by 2N sodium hydroxide and then water, and dried over magnesium sulphate. Removal of solvent gave diethyl isopropyl-2-methylprop-2-enylmalonate as a pale yellow liquid. R.I. nD21 1.4467.
Quantity
8.1 g
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reactant
Reaction Step One
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solution
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reactant
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HMPT toluene
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50 mL
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solvent
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4 g
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reactant
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HMPT toluene
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ice hydrochloric acid
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